Cas no 92779-73-2 (Butanenitrile,4,4'-(dimethoxysilylene)bis-)

• Product Name: Butanenitrile,4,4'-(dimethoxysilylene)bis-
• CAS No: 92779-73-2
• MF: C₁₀H₁₈N₂O₂Si
• MW: 226.347623348236
• CID: 800948
• Update Time: 2025-10-30

Butanenitrile,4,4'-(dimethoxysilylene)bis- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4,4'-(dimethoxysilylene)bis-
• 4-[3-cyanopropyl(dimethoxy)silyl]butanenitrile
• BIS(3-CYANOPROPYL)DIMETHOXYSILANE
• Silane,bis(3-cyanopropyl)dimethoxy
• 4,4′-(Dimethoxysilylene)bis[butanenitrile] (ACI)

• Inchi： 1S/C10H18N2O2Si/c1-13-15(14-2,9-5-3-7-11)10-6-4-8-12/h3-6,9-10H2,1-2H3
• InChI Key： FQKGSCOHCDSKAC-UHFFFAOYSA-N
• SMILES： N#CCCC[Si](CCCC#N)(OC)OC

Computed Properties

• Exact Mass: 226.11400

Experimental Properties

• Density: 0.985
• Boiling Point: 180 °C
• PSA: 66.04000
• LogP: 2.32896

Butanenitrile,4,4'-(dimethoxysilylene)bis- Security Information

• TSCA：No

Additional information on Butanenitrile,4,4'-(dimethoxysilylene)bis-

Butanenitrile,4,4'-(dimethoxysilylene)bis- (CAS No. 92779-73-2): A Comprehensive Overview in Modern Chemical Research

The compound Butanenitrile,4,4'-(dimethoxysilylene)bis- (CAS No. 92779-73-2) represents a fascinating intersection of organic and inorganic chemistry, showcasing the innovative applications of siloxane derivatives in advanced material synthesis. This compound, characterized by its unique siloxymethylene bridging structure, has garnered significant attention in recent years due to its versatile reactivity and potential in catalysis, polymer science, and pharmaceutical development.

In the realm of chemical research, the dimethoxysilylene moiety serves as a critical functional group, enabling the compound to exhibit both nucleophilic and electrophilic properties depending on the reaction conditions. This dual functionality makes it an invaluable intermediate in the synthesis of complex organic molecules, particularly in the construction of macrocyclic frameworks and heterocyclic systems. The presence of the butanenitrile unit further enhances its utility by providing a site for further functionalization, allowing chemists to tailor its properties for specific applications.

Recent studies have highlighted the role of this compound in the development of novel catalysts for organic transformations. The siloxane backbone not only stabilizes reactive intermediates but also facilitates efficient energy transfer, making it an excellent candidate for use in photoredox catalysis and asymmetric synthesis. Researchers have demonstrated its effectiveness in promoting C-H activation reactions, which are pivotal in constructing carbon-carbon bonds essential for drug discovery and fine chemical production.

The pharmaceutical industry has also shown keen interest in Butanenitrile,4,4'-(dimethoxysilylene)bis-, primarily due to its potential as a precursor for bioactive molecules. Its structural motif allows for easy incorporation into drug-like scaffolds, enabling the synthesis of compounds with enhanced solubility and bioavailability. For instance, modifications at the butanenitrile position have been explored to develop novel antimicrobial agents that leverage the siloxane group for improved pharmacokinetic profiles. Preliminary studies suggest that derivatives of this compound exhibit promising activity against resistant bacterial strains, underscoring their therapeutic significance.

Moreover, the compound's compatibility with polymerization processes has opened new avenues in materials science. The dimethoxysilylene bridge acts as a cross-linking agent when incorporated into polymeric matrices, resulting in materials with exceptional thermal stability and mechanical strength. These properties are particularly valuable in high-performance coatings and adhesives used in aerospace and automotive industries. Additionally, researchers have investigated its use in creating stimuli-responsive polymers that can undergo reversible structural changes upon exposure to light or temperature variations.

The synthesis of Butanenitrile,4,4'-(dimethoxysilylene)bis- involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Typically, it begins with the condensation of bis(trimethylsiloxy)malononitrile with a suitable nucleophile under inert conditions. The resulting intermediate is then treated with a strong base to deprotonate the nitrile groups, facilitating ring closure and formation of the siloxymethylene bridge. This stepwise approach underscores the importance of synthetic methodologies in harnesseding the full potential of such advanced chemical entities.

In conclusion,Butanenitrile,4,4'-(dimethoxysilylene)bis- (CAS No. 92779-73-2) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and versatile reactivity make it a cornerstone material in multiple disciplines, from catalysis to pharmaceuticals and materials science. As ongoing investigations continue to uncover new applications for this compound,its significance is poised to grow even further, driving innovation across various sectors of science and technology.